Cas no 1177305-52-0 (2-(3-Bromophenyl)indoline hydrochloride)

• Product Name: 2-(3-Bromophenyl)indoline hydrochloride
• CAS No: 1177305-52-0
• MF: C₁₄H₁₃BrClN
• MW: 310.616721868515
• CID: 5053178
• Update Time: 2025-10-29

2-(3-Bromophenyl)indoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPHENYL)INDOLINE HYDROCHLORIDE
• 2-(3-Bromophenyl)indoline, HCl
• KM4716
• 2-(3-Bromophenyl)-2,3-dihydro-1H-indole (HCl)
• 2-(3-bromophenyl)-2,3-dihydro-1H-indole;hydrochloride
• 2-(3-Bromophenyl)indoline hydrochloride

• Inchi： 1S/C14H12BrN.ClH/c15-12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)16-14;/h1-8,14,16H,9H2;1H
• InChI Key： XMJDPIDJPOXRRO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC2C=CC=CC=2N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 243
• Topological Polar Surface Area: 12

Additional information on 2-(3-Bromophenyl)indoline hydrochloride

Comprehensive Overview of 2-(3-Bromophenyl)indoline hydrochloride (CAS No. 1177305-52-0)

2-(3-Bromophenyl)indoline hydrochloride (CAS No. 1177305-52-0) is a specialized organic compound widely utilized in pharmaceutical research and material science. This compound, characterized by its bromophenyl and indoline moieties, has garnered significant attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

The molecular structure of 2-(3-Bromophenyl)indoline hydrochloride features a 3-bromophenyl group attached to an indoline core, which is further stabilized by a hydrochloride salt. This configuration enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in kinase inhibitor development, a hot topic in oncology research. With the rise of targeted cancer therapies, this compound's relevance has surged, as evidenced by its frequent mention in academic publications and patent filings.

From an industrial perspective, 2-(3-Bromophenyl)indoline hydrochloride is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. These techniques are critical for accelerating drug discovery, aligning with the growing demand for faster, more efficient R&D processes. The compound's bromine substituent also makes it a candidate for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in creating complex molecular architectures.

Environmental and safety considerations are also paramount when handling 2-(3-Bromophenyl)indoline hydrochloride. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This aligns with the broader industry trend toward green chemistry and sustainable synthesis methods, which minimize waste and reduce environmental impact.

In summary, 2-(3-Bromophenyl)indoline hydrochloride (CAS No. 1177305-52-0) is a versatile compound with significant potential in medicinal chemistry and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring small-molecule therapeutics and functional materials. As the scientific community continues to innovate, this compound is likely to remain at the forefront of cutting-edge research.